Cas no 89201-65-0 (1,4-Pentanedione, 3-benzoyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-)

1,4-Pentanedione, 3-benzoyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)- structure
89201-65-0 structure
Product Name:1,4-Pentanedione, 3-benzoyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
CAS No:89201-65-0
MF:C20H17N3O3
MW:347.367284536362
CID:609090
PubChem ID:13295343
Update Time:2025-04-19

1,4-Pentanedione, 3-benzoyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentanedione, 3-benzoyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
    • 3-benzoyl-1-phenyl-2-(1,2,4-triazol-1-yl)pentane-1,4-dione
    • DTXSID30535395
    • 3-Benzoyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)pentane-1,4-dione
    • 89201-65-0
    • Inchi: 1S/C20H17N3O3/c1-14(24)17(19(25)15-8-4-2-5-9-15)18(23-13-21-12-22-23)20(26)16-10-6-3-7-11-16/h2-13,17-18H,1H3
    • InChI Key: GIFGETCKRVPVGL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C(C(C(C)=O)C(C1C=CC=CC=1)=O)N1C=NC=N1

Computed Properties

  • Exact Mass: 347.12699141g/mol
  • Monoisotopic Mass: 347.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 81.9Ų

1,4-Pentanedione, 3-benzoyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)- Related Literature

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